Cas no 1344299-66-6 (3-(Oxan-4-yloxy)pyridine-2-carboxylic acid)

• Product Name: 3-(Oxan-4-yloxy)pyridine-2-carboxylic acid
• CAS No: 1344299-66-6
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 5217700
• Update Time: 2025-10-29

3-(Oxan-4-yloxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Oxan-4-yloxy)pyridine-2-carboxylic acid
• 2-Pyridinecarboxylic acid, 3-[(tetrahydro-2H-pyran-4-yl)oxy]-
• 3-((Tetrahydro-2H-pyran-4-yl)oxy)picolinic acid

• Inchi： 1S/C11H13NO4/c13-11(14)10-9(2-1-5-12-10)16-8-3-6-15-7-4-8/h1-2,5,8H,3-4,6-7H2,(H,13,14)
• InChI Key： JQCZOPKBHZBNKE-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=CC=C1OC1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 417.0±45.0 °C at 760 mmHg
• Flash Point: 206.0±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(Oxan-4-yloxy)pyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-(Oxan-4-yloxy)pyridine-2-carboxylic acid

3-(Oxan-4-yloxy)pyridine-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1344299-66-6, known as 3-(Oxan-4-yloxy)pyridine-2-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with an oxane (tetrahydropyran) moiety. The oxane ring introduces interesting stereochemical and electronic properties, making this compound a valuable subject for research and potential applications.

Recent studies have highlighted the importance of 3-(Oxan-4-yloxy)pyridine-2-carboxylic acid in drug discovery and material synthesis. Its ability to form stable complexes with metal ions has been explored in the context of designing new catalysts and sensors. For instance, researchers have demonstrated that this compound can act as a ligand in transition metal complexes, exhibiting excellent catalytic activity in organic transformations such as C-C bond formation and oxidation reactions.

The synthesis of 3-(Oxan-4-yloxy)pyridine-2-carboxylic acid involves a multi-step process that typically begins with the preparation of the oxane derivative. This is followed by a coupling reaction with a pyridine derivative, often utilizing palladium catalysts to achieve high yields. The carboxylic acid group at the 2-position of the pyridine ring plays a crucial role in determining the compound's reactivity and functionality. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of applications, 3-(Oxan-4-yloxy)pyridine-2-carboxylic acid has shown promise in the development of pharmaceutical agents. Its ability to modulate enzyme activity makes it a potential candidate for drug design targeting various diseases, including cancer and neurodegenerative disorders. Additionally, its unique electronic properties have been leveraged in the creation of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs).

From an environmental standpoint, researchers have investigated the biodegradability and toxicity of 3-(Oxan-4-yloxy)pyridine-2-carboxylic acid. Initial studies suggest that it exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional chemicals in certain industrial applications. However, further research is needed to fully understand its environmental impact and ensure sustainable use.

In conclusion, 3-(Oxan-4-yloxy)pyridine-2-carboxylic acid represents a versatile molecule with vast potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future innovations. As research continues to uncover its full capabilities, this compound is poised to make significant contributions to both scientific progress and industrial advancements.